Cas no 488745-91-1 (3-(5Z)-5-(3-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid)

• Product Name: 3-(5Z)-5-(3-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid
• CAS No: 488745-91-1
• MF: C₁₃H₁₀N₂O₆S
• MW: 322.293302059174
• CID: 6071194
• PubChem ID: 1954001
• Update Time: 2025-07-02

3-(5Z)-5-(3-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5Z)-5-(3-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid
• 3-[(5Z)-5-[(3-nitrophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoic acid
• 3-Thiazolidinepropanoic acid, 5-[(3-nitrophenyl)methylene]-2,4-dioxo-
• F1463-0277
• AKOS005169976
• SR-01000012814
• AB00674454-01
• AKOS024267146
• 488745-91-1
• AKOS001159482
• Z57179907
• (Z)-3-(5-(3-nitrobenzylidene)-2,4-dioxothiazolidin-3-yl)propanoic acid
• SR-01000012814-1

• Inchi： 1S/C13H10N2O6S/c16-11(17)4-5-14-12(18)10(22-13(14)19)7-8-2-1-3-9(6-8)15(20)21/h1-3,6-7H,4-5H2,(H,16,17)
• InChI Key： WKKUYXSYAFTMON-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CC([N+]([O-])=O)=C2)C(=O)N(CCC(O)=O)C1=O

Computed Properties

• Exact Mass: 322.02595722g/mol
• Monoisotopic Mass: 322.02595722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.606±0.06 g/cm3(Predicted)
• Boiling Point: 561.5±60.0 °C(Predicted)
• pka: 4.20±0.10(Predicted)

Additional information on 3-(5Z)-5-(3-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid

Comprehensive Overview of 3-(5Z)-5-(3-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid (CAS No. 488745-91-1)

3-(5Z)-5-(3-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid (CAS No. 488745-91-1) is a chemically synthesized compound belonging to the thiazolidinedione derivatives family. This class of compounds has garnered significant attention in recent years due to their potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents. The compound's unique structure, featuring a nitrophenyl group and a propanoic acid moiety, makes it a subject of interest for researchers exploring anti-inflammatory, antioxidant, and metabolic modulation properties.

In the context of current biomedical trends, 3-(5Z)-5-(3-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid aligns with the growing demand for small-molecule drug candidates. Researchers are particularly intrigued by its potential role in targeting oxidative stress-related pathways, a hot topic in age-related diseases and neurodegenerative disorders. The compound's Z-configuration at the double bond also raises questions about its stereospecificity and bioactivity, which are frequently searched terms in medicinal chemistry databases.

The synthesis of CAS No. 488745-91-1 typically involves multi-step organic reactions, including Knoevenagel condensation and cyclization processes. These methods are widely discussed in academic literature and patent filings, reflecting the compound's relevance in intellectual property landscapes. Its molecular weight of 320.28 g/mol and lipophilicity (predicted LogP ≈ 2.5) make it a candidate for drug permeability studies, a key focus area in pharmacokinetic optimization.

From a structural-activity relationship perspective, the 3-nitrophenyl substituent in this compound may contribute to electron-withdrawing effects, influencing its receptor binding affinity. This characteristic has sparked discussions in computational chemistry forums about its potential interactions with enzyme active sites. Meanwhile, the dioxo-thiazolidine core structure shares similarities with known PPARγ modulators, linking it to diabetes research—a perennial high-interest topic in health science communities.

Analytical characterization of 3-(5Z)-5-(3-nitrophenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid typically employs HPLC, NMR spectroscopy, and mass spectrometry techniques. These methods ensure purity verification (>95% by HPLC), a critical parameter for biological assay reliability. Recent scientific publications have highlighted the compound's stability under physiological pH conditions, addressing common queries about its formulation compatibility in drug delivery systems.

In academic circles, this compound's mechanistic studies often intersect with investigations into redox signaling and cellular metabolism. Its potential to influence Nrf2 pathways—a trending subject in anti-aging research—has been speculated based on structural analogs. Furthermore, the propanoic acid tail suggests possible carboxylate-mediated interactions with biological targets, a concept frequently explored in molecular docking simulations.

The commercial availability of CAS 488745-91-1 through specialty chemical suppliers has enabled broader research accessibility. Current market trends indicate rising demand for such research-grade compounds, driven by increased academic-industrial collaborations. Proper storage conditions (typically -20°C protected from light) and handling protocols are commonly searched aspects, reflecting practical concerns in laboratory workflows.

Future research directions for this compound may explore its structure-activity optimization through derivatization strategies, particularly modifying the nitrophenyl position. Such studies could yield insights into selectivity enhancement—a major challenge in drug discovery pipelines. The compound's intellectual property status also remains a point of interest, with researchers regularly checking patent databases for freedom-to-operate analyses.